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Compound of Interest

Compound Name:
D-beta-Imidazolelactic Acid,

Monohydrate

CAS No.: 1246814-96-9

Cat. No.: B1140192 Get Quote

Executive Summary & Immediate Directive
Do not dispose of D-beta-Imidazolelactic Acid, Monohydrate (CAS: 1246814-96-9) down the

drain.

Although this compound is a histidine metabolite and often biologically derived, it must be

managed as Chemical Waste. While it is not currently classified as a P-listed or U-listed acute

toxin under US EPA RCRA regulations, its chemical structure (imidazole ring + carboxylic acid)

dictates that it be segregated into Organic Acid or General Organic waste streams for high-

temperature incineration.

Immediate Action Required:

Segregate from strong oxidizers (e.g., Nitric Acid, Permanganates).

Segregate from hypochlorites (Bleach) to prevent chloramine formation.

Label all waste containers explicitly with the full chemical name; do not use abbreviations like

"ILA".
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To manage disposal effectively, we must understand the physicochemical properties that drive

risk. This compound is an amphoteric molecule (containing both acidic and basic functional

groups), but in the monohydrate form, it behaves primarily as a weak organic acid.

Table 1: Physicochemical Properties Relevant to
Disposal

Property Specification Operational Implication

Chemical Name
D-beta-Imidazolelactic Acid,

Monohydrate

Labeling must match this

exactly for manifest accuracy.

CAS Number 1246814-96-9 Use for waste profile lookup.

Molecular Formula C₆H₈N₂O₃[1][2] · H₂O

High nitrogen content requires

incineration with NOx

scrubbing.

Solubility Soluble in Water

High mobility in aqueous

systems; high risk of

groundwater contamination if

landfilled.

Acidity (pKa) ~2.5 - 3.5 (Carboxyl group)

Can lower pH of waste

streams; compatible with other

organic acids.

Reactivity
Stable, but reactive with strong

oxidizers.

Risk of exothermic reaction if

mixed with incompatible

streams.

The "Why" Behind the Protocol
Bioaccumulation Potential: As an imidazole derivative, introduction into local wastewater

systems can interfere with biological treatment plants (nitrification/denitrification bacteria).

Incineration Logic: The presence of the imidazole ring requires thermal destruction at

>850°C to ensure complete mineralization into CO₂, H₂O, and N₂.
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Waste Segregation Logic
Proper segregation is the single most critical step in laboratory safety. Mixing D-beta-

Imidazolelactic Acid with incompatible classes can generate toxic gases or heat.

Visualization: Segregation & Compatibility Matrix
The following diagram illustrates the safe storage and waste consolidation logic.
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Figure 1: Segregation logic emphasizing the prohibition of mixing with oxidizers or bleach due

to the imidazole nitrogen's reactivity.

Detailed Disposal Workflows
Scenario A: Disposal of Pure Solid (Powder)
Applicable for expired reagents or excess weighing powder.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass

jar.

Labeling: Attach a hazardous waste label.

Constituents: "D-beta-Imidazolelactic Acid, Monohydrate (100%)"
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Hazard Checkbox: Check "Toxic" and "Irritant" (Standard precautionary classification for

research chemicals).

Consolidation: Place the sealed container into the Solid Chemical Waste bin.

Note: Do not place in "Biohazard" (Red Bag) waste unless the compound was used with

infectious agents.

Scenario B: Disposal of Aqueous Solutions (Buffer
Waste)
Applicable for HPLC waste or reaction byproducts.

pH Check (Self-Validating Step):

Dip a pH strip into the waste solution.

If pH < 2: The waste is RCRA Corrosive (Code D002).[3] You must label it as "Corrosive

Acidic Waste."

If pH 2 - 12: Label as "Non-Regulated Chemical Waste (Aqueous)."

Bulking: Pour into the laboratory's Aqueous Waste Carboy.

Critical: Ensure this carboy does not contain bleach or heavy metals.

Secondary Containment: Ensure the carboy sits in a secondary tray capable of holding

110% of the volume.

Scenario C: Disposal of Mixed Solvent Waste
Applicable for HPLC mobile phases (e.g., Acetonitrile/Water mixtures).

Classification: This is a "Mixed Solvent" stream.

Protocol: Pour into the Organic Solvent Waste carboy (typically Red or Yellow can).
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Documentation: Record the estimated concentration of D-beta-Imidazolelactic Acid on the

waste log (e.g., "< 0.1%").

Decision Tree for Disposal
Use this workflow to determine the exact disposal path for your specific situation.
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Figure 2: Decision matrix for determining the correct waste stream based on physical state and

solvent composition.

Emergency Contingencies
Spill Cleanup (Solid)

PPE: Wear nitrile gloves, lab coat, and safety goggles. N95 dust mask recommended if

powder is fine.

Containment: Cover spill with wet paper towels to prevent dust generation.

Cleanup: Scoop material into a bag. Wipe area with soap and water.

Disposal: Place cleanup materials in the Solid Chemical Waste bin.

Accidental Drain Disposal
If a significant quantity (>10g) is accidentally poured down the drain:

Flush: Immediately flush the drain with copious amounts of water (20+ minutes) to dilute.

Notify: Inform your facility's EHS officer immediately. They may need to check the building's

neutralization tank pH levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

